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  3. (2E)-2-[[4-[(6-chloro-1,3-benzodioxol-5-yl)methoxy]-3-ethoxyphenyl]methylidene]-5,6-dimethyl-[1,3]thiazolo[3,2-a]benzimidazol-1-one
(2E)-2-[[4-[(6-chloro-1,3-benzodioxol-5-yl)methoxy]-3-ethoxyphenyl]methylidene]-5,6-dimethyl-[1,3]thiazolo[3,2-a]benzimidazol-1-one (2E)-2-[[4-[(6-chloro-1,3-benzodioxol-5-yl)methoxy]-3-ethoxyphenyl]methylidene]-5,6-dimethyl-[1,3]thiazolo[3,2-a]benzimidazol-1-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0996169
InChI: InChI=1S/C28H23ClN2O5S/c1-4-33-22-9-17(6-8-21(22)34-13-18-11-23-24(12-19(18)29)36-14-35-23)10-25-27(32)31-20-7-5-15(2)16(3)26(20)30-28(31)37-25/h5-12H,4,13-14H2,1-3H3/b25-10+
SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N3C4=C(C(=C(C=C4)C)C)N=C3S2)OCC5=CC6=C(C=C5Cl)OCO6
Molecular Formula: C28H23ClN2O5S
Molecular Weight: 535 g/mol

(2E)-2-[[4-[(6-chloro-1,3-benzodioxol-5-yl)methoxy]-3-ethoxyphenyl]methylidene]-5,6-dimethyl-[1,3]thiazolo[3,2-a]benzimidazol-1-one

CAS No.:

Cat. No.: VC0996169

Molecular Formula: C28H23ClN2O5S

Molecular Weight: 535 g/mol

* For research use only. Not for human or veterinary use.

(2E)-2-[[4-[(6-chloro-1,3-benzodioxol-5-yl)methoxy]-3-ethoxyphenyl]methylidene]-5,6-dimethyl-[1,3]thiazolo[3,2-a]benzimidazol-1-one -

Specification

Molecular Formula C28H23ClN2O5S
Molecular Weight 535 g/mol
IUPAC Name (2E)-2-[[4-[(6-chloro-1,3-benzodioxol-5-yl)methoxy]-3-ethoxyphenyl]methylidene]-5,6-dimethyl-[1,3]thiazolo[3,2-a]benzimidazol-1-one
Standard InChI InChI=1S/C28H23ClN2O5S/c1-4-33-22-9-17(6-8-21(22)34-13-18-11-23-24(12-19(18)29)36-14-35-23)10-25-27(32)31-20-7-5-15(2)16(3)26(20)30-28(31)37-25/h5-12H,4,13-14H2,1-3H3/b25-10+
Standard InChI Key RVKSBPZDQCFFJM-KIBLKLHPSA-N
Isomeric SMILES CCOC1=C(C=CC(=C1)/C=C/2\C(=O)N3C4=C(C(=C(C=C4)C)C)N=C3S2)OCC5=CC6=C(C=C5Cl)OCO6
SMILES CCOC1=C(C=CC(=C1)C=C2C(=O)N3C4=C(C(=C(C=C4)C)C)N=C3S2)OCC5=CC6=C(C=C5Cl)OCO6
Canonical SMILES CCOC1=C(C=CC(=C1)C=C2C(=O)N3C4=C(C(=C(C=C4)C)C)N=C3S2)OCC5=CC6=C(C=C5Cl)OCO6

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